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Introduction
EC144 is a potent, second-generation, orally available small molecule inhibitor of Heat Shock

Protein 90 (Hsp90).[1] Hsp90 is a molecular chaperone essential for the stability and function

of a wide range of client proteins, many of which are critical for cancer cell proliferation and

survival, including the Human Epidermal Growth Factor Receptor 2 (Her-2).[1] In Her-2 positive

cancers, Hsp90 plays a crucial role in maintaining the conformation and stability of the Her-2

oncoprotein. EC144 binds to the ATP-binding pocket in the N-terminal domain of Hsp90,

inhibiting its chaperone function. This leads to the destabilization, ubiquitination, and

subsequent proteasomal degradation of Her-2 and other Hsp90 client proteins, thereby

disrupting downstream oncogenic signaling pathways.[1] These application notes provide

detailed protocols for studying the effects of EC144 on Her-2 degradation and downstream

signaling.
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Parameter Value Cell Line/Assay Reference

Hsp90α Binding

Affinity (IC₅₀)
1.1 nM Hsp90α binding assay [1]

Her-2 Degradation

(EC₅₀)
14 nM MCF-7 cells [1]

In Vivo Efficacy

Tumor growth arrest

at 5 mg/kg; Partial

tumor regression at 10

mg/kg (p.o., qd x 5)

N87 gastric tumor

mouse model
[1]

Comparative Potency of Hsp90 Inhibitors
Compound Hsp90α Binding (IC₅₀)

Her-2 Degradation in MCF-
7 cells (EC₅₀)

EC144 1.1 nM 14 nM

BIIB021 (First Generation) 5.1 nM 38 nM
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Caption: EC144 inhibits Hsp90, leading to Her-2 destabilization and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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